molecular formula C21H22N4O6S2 B6486097 3,4,5-trimethoxy-N-[5-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide CAS No. 392293-97-9

3,4,5-trimethoxy-N-[5-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide

Cat. No. B6486097
CAS RN: 392293-97-9
M. Wt: 490.6 g/mol
InChI Key: PQIMGOSMPJBVEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The benzamide and thiadiazole rings are likely to contribute to the rigidity of the molecule, while the methoxy groups may influence its solubility and reactivity .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple methoxy groups could increase its solubility in organic solvents .

Scientific Research Applications

Antihypertensive Activity

The synthesis of basic esters of 3,4,5-trimethoxybenzoic acid led to the evaluation of their antihypertensive activity. Notably, a diamine ester derived from N-methyl-N-phenyl-N’-propylethylenediamine exhibited hypotensive effects when administered intravenously to normotensive dogs . Further investigations into its mechanism of action and potential clinical use are warranted.

Local Anesthetic Properties

Most of the synthesized compounds demonstrated some degree of local anesthetic activity. This finding suggests that 3,4,5-trimethoxybenzoic acid derivatives could be explored as potential local anesthetics . Understanding their safety profile and efficacy in comparison to existing anesthetics is crucial.

Free Radical Scavenging and Antioxidant Potential

The presence of the 3,4,5-trimethoxybenzyloxy group in heterocyclic compounds makes them interesting candidates for free radical scavenging. Such compounds may contribute to cellular protection against oxidative stress and play a role in cancer prevention . Investigating their bioavailability and specific targets is essential.

Antitumor Activity

Analogous to resveratrol, 3,4,5-trans-trimethoxystilbene (TMS) has shown superior anticancer activities. TMS targets multiple pathways involved in carcinogenesis, making it a promising compound for cancer therapy . Further preclinical and clinical studies are needed to validate its efficacy and safety.

Antimicrobial Properties

Chalcones derived from 3,4,5-trimethoxybenzoic acid have been synthesized and screened for antimicrobial activity. Specifically, 3,4,5-trimethoxy-3’,4’-dimethoxychalcone exhibited potential antimicrobial effects . Understanding its spectrum of activity, mechanisms, and potential applications in infectious diseases is crucial.

1,2,4-Triazole Derivatives

The key compound 4-(3,4,5-trimethoxybenzyl-oxy)benzohydrazide has been converted into thiosemicarbazide derivatives, which were subsequently cyclized to provide 1,2,4-triazole derivatives. These compounds may have diverse applications, including antimicrobial, antifungal, or antiviral properties . Further exploration is needed to uncover their full potential.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Without specific studies, it’s difficult to predict what these might be .

Safety and Hazards

Without specific toxicity data, it’s hard to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it .

Future Directions

Future research on this compound could involve studying its synthesis, its chemical properties, and its potential biological activity. It would be particularly interesting to investigate whether the compound has any pharmacologically relevant activity .

properties

IUPAC Name

3,4,5-trimethoxy-N-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22N4O6S2/c1-28-14-7-5-13(6-8-14)22-17(26)11-32-21-25-24-20(33-21)23-19(27)12-9-15(29-2)18(31-4)16(10-12)30-3/h5-10H,11H2,1-4H3,(H,22,26)(H,23,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PQIMGOSMPJBVEI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22N4O6S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

490.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,4,5-trimethoxy-N-[5-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.